Acetildenafil Assay:≥98%A crystalline solid Reference Standards Acetildenafil is an analog of the phosphodiesterase inhibitor sildenafil (Item No. 10008671), named for a substitution of an acetyl group for a sulfonyl group. This compound has been identified in herbal products marketed as aphrodisiacs. The physiological and toxicological properties of this analog have not been elucidated. This product is intended for forensic and research purposes. 466.586
$ $99 In stock
molecular formula: 466.586
InChI: InChI=1S/C25H34N6O3/c1-5-8-19-22-23(29(4)28-19)25(33)27-24(26-22)18-15-17(9-10-21(18)34-7-3)20(32)16-31-13-11-30(6-2)12-14-31/h9-10,15H,5-8,11-14,16H2,1-4H3,(H,26,27,33)
SMILES: CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)C(=O)CN4CCN(CC4)CC)OCC)C
Reference:

Acetildenafil

* For research use only. Not for human or veterinary use.

CAS No.: 831217-01-7

Reference Standards

Catalog No.: VC048865

Molecular Formula: C25H34N6O3

Molecular Weight: 466.586

IUPAC Name: 5-[2-ethoxy-5-[2-(4-ethylpiperazin-1-yl)acetyl]phenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one

Acetildenafil - 831217-01-7

CAS No. 831217-01-7
Product Name Acetildenafil
IUPAC Name 5-[2-ethoxy-5-[2-(4-ethylpiperazin-1-yl)acetyl]phenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
Molecular Formula C25H34N6O3
Molecular Weight 466.586
InChI InChI=1S/C25H34N6O3/c1-5-8-19-22-23(29(4)28-19)25(33)27-24(26-22)18-15-17(9-10-21(18)34-7-3)20(32)16-31-13-11-30(6-2)12-14-31/h9-10,15H,5-8,11-14,16H2,1-4H3,(H,26,27,33)
InChIKey RRBRQNALHKQCAI-UHFFFAOYSA-N
SMILES CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)C(=O)CN4CCN(CC4)CC)OCC)C
Appearance Assay:≥98%A crystalline solid
Description Acetildenafil is an analog of the phosphodiesterase inhibitor sildenafil (Item No. 10008671), named for a substitution of an acetyl group for a sulfonyl group. This compound has been identified in herbal products marketed as aphrodisiacs. The physiological and toxicological properties of this analog have not been elucidated. This product is intended for forensic and research purposes.